3-Bromo-6-methoxymethyl-pyridine-2-carboxylic acid

• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: 3-bromo-6-(methoxymethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H8BrNO3/c1-13-4-5-2-3-6(9)7(10-5)8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: VARGOPFXSIEFAL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=C(C=C1)Br)C(=O)O

Description

3-Bromo-6-methoxymethyl-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H8BrNO3 and its molecular weight is 246.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-6-methoxymethyl-pyridine-2-carbonitrile (300 mg, 1.32 mmol) in MeOH (6 ml) was added a solution of potassium hydroxide (1.48 g, 26.43 mmol) in water (4 ml). The mixture was refluxed for 3 hours. MeOH was removed in vacuo, the aqueous solution was neutralized with conc. HCl under cooling, and the mixture was extracted with ethyl acetate. The combined organic layers were washed with water and brine, dried, filtered and evaporated. The obtained product (276 mg, 85%) was used in the next step without any further purification.